Cas no 2649068-56-2 (1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene)

• Product Name: 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene
• CAS No: 2649068-56-2
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 5764994
• PubChem ID: 165678978
• Update Time: 2025-05-27

1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1795540
• 2649068-56-2
• 1,3-difluoro-2-(isocyanatomethyl)-4-nitrobenzene
• 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene

• Inchi： 1S/C8H4F2N2O3/c9-6-1-2-7(12(14)15)8(10)5(6)3-11-4-13/h1-2H,3H2
• InChI Key： LGCSKKIEXDCJQS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CN=C=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.01899832g/mol
• Monoisotopic Mass: 214.01899832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene

Comprehensive Overview of 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene (CAS No. 2649068-56-2)

1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene (CAS No. 2649068-56-2) is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique nitro and isocyanate functional groups, serves as a versatile intermediate in the development of advanced polymers, agrochemicals, and pharmaceuticals. Its molecular structure, featuring difluoro substitutions, enhances its reactivity and selectivity, making it a valuable building block for researchers.

In recent years, the demand for fluorinated aromatic compounds has surged due to their applications in high-performance materials and electronic devices. The presence of fluorine atoms in 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene contributes to its thermal stability and chemical resistance, aligning with the growing trend toward sustainable and durable materials. Researchers are particularly interested in its potential for creating photoactive materials and organic semiconductors, which are critical for next-generation optoelectronic devices.

The synthesis of 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene involves multi-step reactions, often starting from commercially available nitrobenzene derivatives. Key steps include halogenation, functional group transformation, and careful purification to ensure high purity. The compound's isocyanate group is highly reactive, enabling its use in urethane and urea chemistry, which are foundational in polymer science. This reactivity also makes it a candidate for click chemistry applications, a hot topic in modern synthetic methodologies.

From an industrial perspective, 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene is valued for its role in producing high-performance coatings and adhesives. Its nitro group can be further reduced to an amine, opening pathways to azo dyes and other colorants. Additionally, the compound's stability under harsh conditions makes it suitable for extreme-environment applications, such as aerospace and automotive coatings, where durability is paramount.

Environmental and safety considerations are paramount when handling 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene. While it is not classified as a hazardous material, proper storage and handling protocols must be followed to prevent exposure to its reactive groups. Researchers emphasize the importance of green chemistry principles in its synthesis and application, reflecting the broader shift toward sustainable chemical practices.

In summary, 1,3-Difluoro-2-(isocyanatomethyl)-4-nitrobenzene (CAS No. 2649068-56-2) is a compound of significant scientific and industrial interest. Its unique structural features and reactivity profile make it a cornerstone in the development of advanced materials and functional chemicals. As research continues to explore its potential, this compound is poised to play a pivotal role in innovations across multiple disciplines.